N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H25N3O5S2/c1-2-32-21-8-6-7-18-15-22(33-23(18)21)20-16-34-25(26-20)27-24(29)17-9-11-19(12-10-17)35(30,31)28-13-4-3-5-14-28/h6-12,15-16H,2-5,13-14H2,1H3,(H,26,27,29)
• InChI Key: BKDBAMIQKWFWIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5
• Molecular Formula: C25H25N3O5S2
• Molecular Weight: 511.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as EBTB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EBTB belongs to the class of benzamide derivatives and has shown promising results in various studies.

Mechanism of Action

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide exerts its therapeutic effects by modulating the activity of the protein kinase B (Akt) pathway. Akt is a signaling pathway that plays a crucial role in cell survival, growth, and proliferation. This compound activates the Akt pathway, leading to the inhibition of apoptosis and the promotion of cell survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and plasticity. This compound has also been found to increase the expression of antioxidant enzymes, reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is its high selectivity for the Akt pathway, making it a potent therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide. One potential area of research is the development of novel formulations that increase the solubility of this compound, making it easier to administer in vivo. Another area of research is the investigation of the potential of this compound as a treatment for other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis.
In conclusion, this compound is a synthetic compound that has shown promising results in scientific research for its potential therapeutic properties. Its selectivity for the Akt pathway makes it a potent therapeutic agent, and its neuroprotective and anti-inflammatory properties make it a potential treatment for various diseases. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide involves several steps, starting with the reaction of 2-aminothiazole with 4-(7-ethoxybenzofuran-2-yl)acetic acid to form 4-(7-ethoxybenzofuran-2-yl)thiazol-2-ylamine. This intermediate product is then reacted with 4-(piperidin-1-ylsulfonyl)benzoic acid chloride to form the final product, this compound.

Scientific Research Applications

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide has been extensively studied for its potential therapeutic properties. It has been shown to have neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been found to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.